Cas no 6203-92-5 ( )

  structure
  structure
Product Name: 
CAS No:6203-92-5
MF:C8H10N2OS
MW:182.242800235748
CID:956050
PubChem ID:295921
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-methylsulfanyl-4-prop-2-enoxypyrimidine
    • NSC165551
    • NSC-165551
    • DTXSID40304377
    • 2-(Methylsulfanyl)-4-[(prop-2-en-1-yl)oxy]pyrimidine
    • 6203-92-5
    •  
    • Inchi: 1S/C8H10N2OS/c1-3-6-11-7-4-5-9-8(10-7)12-2/h3-5H,1,6H2,2H3
    • InChI Key: DOLYOIYLBZSLCD-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC=CC(=N1)OCC=C

Computed Properties

  • Exact Mass: 182.0515
  • Monoisotopic Mass: 182.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 60.3Ų

Experimental Properties

  • Density: 1.16
  • Boiling Point: 303.1°C at 760 mmHg
  • Flash Point: 137.1°C
  • Refractive Index: 1.555
  • PSA: 35.01
  • LogP: 1.76330
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